Cas no 2228800-14-2 (1-methyl-2-2-methyl-4-(trifluoromethyl)phenylpiperazine)

• Product Name: 1-methyl-2-2-methyl-4-(trifluoromethyl)phenylpiperazine
• CAS No: 2228800-14-2
• MF: C₁₃H₁₇F₃N₂
• MW: 258.282693624496
• CID: 6092622
• PubChem ID: 165883845
• Update Time: 2025-08-05

1-methyl-2-2-methyl-4-(trifluoromethyl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-2-methyl-4-(trifluoromethyl)phenylpiperazine
• 1-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]piperazine
• 2228800-14-2
• EN300-1953825

• Inchi： 1S/C13H17F3N2/c1-9-7-10(13(14,15)16)3-4-11(9)12-8-17-5-6-18(12)2/h3-4,7,12,17H,5-6,8H2,1-2H3
• InChI Key： RWHTUSMPJSWDCS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C1CNCCN1C)(F)F

Computed Properties

• Exact Mass: 258.13438304g/mol
• Monoisotopic Mass: 258.13438304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-methyl-2-2-methyl-4-(trifluoromethyl)phenylpiperazine

Professional Introduction to Compound with CAS No. 2228800-14-2 and Product Name: 1-methyl-2-2-methyl-4-(trifluoromethyl)phenylpiperazine

The compound with the CAS number 2228800-14-2 and the product name 1-methyl-2-2-methyl-4-(trifluoromethyl)phenylpiperazine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl group at the 1-position, a secondary methyl group at the 2-position, and a trifluoromethyl group at the 4-position of the phenyl ring, contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of piperazine derivatives in the development of novel pharmaceutical agents. The 1-methyl-2-2-methyl-4-(trifluoromethyl)phenylpiperazine structure exhibits promising pharmacological effects, making it a valuable candidate for further investigation in drug discovery. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in the design of effective therapeutic compounds.

In the context of current research, this compound has been explored for its potential role in modulating neurotransmitter systems. Piperazine derivatives are known to interact with various receptors and enzymes in the central nervous system, including serotonin receptors. The specific substitution pattern in 1-methyl-2-2-methyl-4-(trifluoromethyl)phenylpiperazine may influence its selectivity and efficacy in targeting these pathways. Preliminary findings suggest that this compound may exhibit anxiolytic and antidepressant-like effects, although further studies are needed to fully elucidate its mechanism of action.

The synthesis of 1-methyl-2-2-methyl-4-(trifluoromethyl)phenylpiperazine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework. The presence of multiple functional groups necessitates careful optimization to minimize side reactions and byproduct formation.

From a pharmacokinetic perspective, the structural features of this compound influence its absorption, distribution, metabolism, and excretion (ADME) properties. The methyl groups contribute to lipophilicity, which can enhance membrane permeability and oral bioavailability. Meanwhile, the trifluoromethyl group can increase metabolic stability by resisting oxidative degradation. These properties make 1-methyl-2-2-methyl-4-(trifluoromethyl)phenylpiperazine a promising candidate for clinical development.

Current research is also focusing on understanding the potential interactions between this compound and biological targets at a molecular level. Techniques such as X-ray crystallography and computational modeling are being used to determine how 1-methyl-2-2-methyl-4-(trifluoromethyl)phenylpiperazine binds to its receptors or enzymes. This information is crucial for designing analogs with improved potency and selectivity.

The therapeutic potential of 1-methyl-2-2-methyl-4-(trifluoromethyl)phenylpiperazine extends beyond central nervous system disorders. Emerging evidence suggests that it may also have applications in treating inflammatory conditions and cancer by modulating immune responses and inhibiting proliferation pathways. These findings underscore the versatility of piperazine derivatives as pharmacological tools.

In conclusion, 1-methyl-2-2-methyl-4-(trifluoromethyl)phenylpiperazine (CAS No. 2228800-14-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in medicine.